Cas no 157665-53-7 (tert-Butyl 4-amino-3-fluorobenzoate)

Tert-Butyl 4-amino-3-fluorobenzoate is a fluorinated benzoate ester derivative with a tert-butyl ester group and an amino substituent at the 4-position. This compound is valued for its role as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of both amino and fluorine functional groups enhances its reactivity, enabling selective modifications for the development of complex molecules. The tert-butyl ester moiety offers stability under various reaction conditions while remaining cleavable when required. Its well-defined structure and purity make it suitable for use in cross-coupling reactions, amide formations, and other transformations requiring precise functional group compatibility.
tert-Butyl 4-amino-3-fluorobenzoate structure
157665-53-7 structure
Product Name:tert-Butyl 4-amino-3-fluorobenzoate
CAS No:157665-53-7
MF:C11H14FNO2
MW:211.232766628265
CID:107837
PubChem ID:10420674
Update Time:2025-06-08

tert-Butyl 4-amino-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-amino-3-fluorobenzoate
    • Benzoic acid,4-amino-3-fluoro-, 1,1-dimethylethyl ester
    • Tert-butyl-4-amino-3-fluorobenzoate
    • AG-E-06725
    • AK135027
    • CTK4C9432
    • EN001188
    • PubChem19660
    • SureCN355461
    • t-butyl (4-amino-3-fluoro) benzoate
    • tert-butyl 3-fluoro-4-aminobenzoate
    • Benzoic acid, 4-amino-3-fluoro-, 1,1-dimethylethyl ester
    • FYHPHTHRJPRDSU-UHFFFAOYSA-N
    • A1-23067
    • DTXSID50439604
    • Benzoic acid,4-amino-3-fluoro-,1,1-dimethylethyl ester
    • EN300-120699
    • SB79081
    • MFCD08703399
    • SCHEMBL355461
    • 157665-53-7
    • CS-0141838
    • BS-49315
    • 4-Amino-3-fluoro-benzoic acid tert-butyl ester
    • tert-Butyl4-amino-3-fluorobenzoate
    • E79816
    • AKOS011977320
    • 4-Amino-3-Fluoro-Benzoic Acid 1,1-Dimethylethyl Ester
    • DB-299216
    • MDL： MFCD08703399
    • Inchi： 1S/C11H14FNO2/c1-11(2,3)15-10(14)7-4-5-9(13)8(12)6-7/h4-6H,13H2,1-3H3
    • InChI Key： FYHPHTHRJPRDSU-UHFFFAOYSA-N
    • SMILES： FC1=C(C=CC(=C1)C(=O)OC(C)(C)C)N

Computed Properties

  • Exact Mass: 211.10092
  • Monoisotopic Mass: 211.10085685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Density: 1.152
  • Boiling Point: 321.076°C at 760 mmHg
  • Flash Point: 147.982°C
  • Refractive Index: 1.524
  • PSA: 52.32

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tert-Butyl 4-amino-3-fluorobenzoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:157665-53-7)tert-Butyl 4-amino-3-fluorobenzoate
Order Number:A1245043
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 21:59
Price ($):166
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:157665-53-7)tert-Butyl 4-amino-3-fluorobenzoate
A1245043
Purity:99%
Quantity:5g
Price ($):166
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